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Compound of Interest

Compound Name: 4-Vinylbenzyl acetate

Cat. No.: B072751

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Vinylbenzyl acetate, a versatile monomer, plays a crucial role in the synthesis of a variety of
polymers and functional materials. Its unique structure, featuring both a polymerizable vinyl
group and a reactive benzyl acetate moiety, makes it a valuable building block in polymer
chemistry. This technical guide provides an in-depth overview of the commercial availability of
4-Vinylbenzyl acetate, its purity grades, and detailed experimental protocols for its synthesis
and subsequent polymerization.

Commercial Suppliers and Purity Grades

4-Vinylbenzyl acetate is commercially available from a range of chemical suppliers, primarily
in a 95% purity grade, often stabilized to prevent spontaneous polymerization. The stabilizer is
typically hydroquinone, present at a concentration of approximately 0.1%. While higher purity
grades may be available upon request for specific research and development needs, the 95%
grade is the most common for general laboratory use.

For researchers requiring well-characterized material, it is imperative to obtain a Certificate of
Analysis (CoA) from the supplier. This document provides crucial information regarding the
purity, identity, and levels of any impurities.
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Table 1: Commercial Suppliers and Purity Specifications of 4-Vinylbenzyl Acetate

Additional

Supplier Reported Purity Stabilizer .
Specifications

Not explicitly stated,

Sigma-Aldrich 95% but stabilization is
implied.
Thermo Scientific ) Assay (by GC): 294%
] 95%1] 0.1% hydroquinone[2]
Chemicals [1]
Alfa Aesar 95% Stabilized

i Stabilized with
TCI America >95% (GC) )
hydroquinone

VWR 95% Stabilized

Physicochemical Properties

A summary of the key physicochemical properties of 4-Vinylbenzyl acetate is provided below.

Table 2: Physicochemical Properties of 4-Vinylbenzyl Acetate
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Property Value Reference
Molecular Formula C11H1202 [3]
Molecular Weight 176.21 g/mol [3]

CAS Number 1592-12-7 [3]
Appearance Colorless to pale yellow liquid [1]

Boiling Point 125 °C at 12 mmHg [2]

Density 1.051 g/cm3 at 25 °C

Refractive Index 1.535-1.538 at 20 °C [1]

Soluble in common organic
B solvents such as methanol,
Solubility . [4]
methylene chloride, and

acetonitrile.

Experimental Protocols

This section outlines detailed methodologies for the synthesis of 4-Vinylbenzyl acetate and its
subsequent polymerization.

Synthesis of 4-Vinylbenzyl Acetate from 4-Vinylbenzyl
Chloride

This protocol describes the synthesis of 4-Vinylbenzyl acetate via the reaction of 4-vinylbenzyl
chloride with potassium acetate.[5]

Materials:

4-Vinylbenzyl chloride (1.0 eq)

Potassium acetate (1.25 eq)

tert-Butylcatechol (inhibitor, ~0.15 g per mole of 4-vinylbenzyl chloride)

Dimethyl sulfoxide (DMSO)
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» Diethyl ether

e Anhydrous sodium sulfate

e Distilled water

Equipment:

» Round-bottom flask with condenser
¢ Heating mantle with stirrer

o Separatory funnel

o Standard laboratory glassware
Procedure:

» To a round-bottom flask equipped with a condenser, add 4-vinylbenzyl chloride, potassium
acetate, and tert-butylcatechol in dimethyl sulfoxide.

e Heat the reaction mixture to 40 °C under a nitrogen atmosphere and maintain for 20 hours
with stirring.

o After the reaction is complete, cool the mixture to room temperature and add diethyl ether.
o Transfer the mixture to a separatory funnel and wash the organic layer with distilled water.
o Separate the organic layer and dry it over anhydrous sodium sulfate.

e Filter the solution and remove the diethyl ether under reduced pressure to yield 4-
vinylbenzyl acetate.

Free-Radical Polymerization of 4-Vinylbenzyl Acetate

This protocol details the synthesis of poly(4-vinylbenzyl acetate) through free-radical
polymerization.

Materials:
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4-Vinylbenzyl acetate (monomer)

2,2'-Azobisisobutyronitrile (AIBN) (initiator)

Chlorobenzene (solvent)

Methanol (non-solvent for precipitation)

Tetrahydrofuran (THF) (for dissolution)
Equipment:

Schlenk flask

Nitrogen inlet

Heating mantle with stirrer

Standard laboratory glassware

Procedure:

» In a Schlenk flask, dissolve 4-vinylbenzyl acetate and AIBN in chlorobenzene.
e De-gas the solution by bubbling nitrogen through it for at least 30 minutes.

e Heat the reaction mixture to 60 °C under a nitrogen atmosphere and maintain for 12 hours
with stirring.[6]

e Cool the reaction to room temperature and precipitate the polymer by adding the solution
dropwise to a stirred excess of methanol.

o Collect the precipitated polymer by filtration.

 To further purify, dissolve the polymer in a minimal amount of tetrahydrofuran and re-
precipitate into methanol.

» Repeat the dissolution and re-precipitation steps twice.
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e Dry the final polymer product under vacuum.

Analytical Characterization

The purity and identity of 4-Vinylbenzyl acetate can be confirmed using various analytical
techniques.

o Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for
assessing the purity of volatile compounds like 4-Vinylbenzyl acetate and identifying any
impurities. A typical method would involve a capillary column (e.g., HP-5ms) and electron
ionization (EI) mass spectrometry.[7][8] The retention time and mass spectrum of the sample
can be compared to a known standard.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are
essential for confirming the chemical structure of 4-Vinylbenzyl acetate. Quantitative NMR
(QNMR) can be employed for accurate purity determination using a certified internal
standard.[9][10]

o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR spectroscopy can be used to identify
the characteristic functional groups present in 4-Vinylbenzyl acetate, such as the vinyl C=C
stretch and the ester C=0 stretch.

Experimental Workflow and Visualization

The synthesis and subsequent polymerization of 4-Vinylbenzyl acetate represent a common
experimental workflow in polymer chemistry. The following diagram, generated using the DOT
language, illustrates this process.

Click to download full resolution via product page

Caption: Synthesis and polymerization workflow for 4-Vinylbenzyl acetate.
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Signaling Pathways

Based on available scientific literature, 4-Vinylbenzyl acetate is primarily utilized as a
monomer in materials science and polymer chemistry. There is no current evidence to suggest
its involvement in biological signaling pathways. Its applications are predominantly in the
creation of polymers with tailored properties for various industrial and research purposes.

Conclusion

4-Vinylbenzyl acetate is a readily available monomer that serves as a valuable precursor for
the synthesis of a wide range of functional polymers. This guide has provided an overview of its
commercial sources, purity grades, and detailed experimental protocols for its synthesis and
polymerization. The analytical methods and workflow diagram presented herein offer a
comprehensive resource for researchers and professionals working with this versatile
compound. As with any chemical, adherence to proper safety protocols and the use of
appropriate analytical techniques are essential for successful and reproducible research
outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to 4-Vinylbenzyl Acetate: Commercial
Availability, Purity, and Experimental Protocols]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b072751#commercial-suppliers-and-purity-grades-
of-4-vinylbenzyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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